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Introduction: Dazomet is a broad-spectrum, pre-plant soil fumigant used to control a wide

range of soil-borne pests, including fungi, nematodes, bacteria, and germinating weeds.[1][2] It

serves as a granular alternative to other fumigants like methyl bromide.[1][3] Dazomet itself is

not the active biocide; upon application to moist soil, it undergoes hydrolysis to release methyl

isothiocyanate (MITC), a volatile and highly toxic gas that acts as the sterilizing agent.[1][2][3]

[4] This document provides detailed protocols and quantitative data for the application of

Dazomet in a research setting, emphasizing safety, efficacy, and reproducibility.

Mechanism of Action
Dazomet (C₅H₁₀N₂S₂) is a thiadiazine chemical.[5] In the presence of soil moisture, it

decomposes into the primary active compound, methyl isothiocyanate (MITC).[3][4][5] This

chemical transformation is crucial for its fumigant properties. The released MITC gas then

diffuses through the soil pores, effectively controlling target pests.[4]
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Caption: Dazomet decomposition into the active fumigant MITC in moist soil.

Data Presentation: Application Rates and Efficacy
The effective application rate of Dazomet can vary significantly based on the target crop, soil

type, pest pressure, and research objectives. The following tables summarize quantitative data

from various research studies.

Table 1: Reported Application Rates of Dazomet in Research Studies
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Crop / Target Application Rate(s)
Key Findings &
Context

Reference

Panax notoginseng
35, 40, and 45

kg/666.7 m²

The 40 kg/666.7 m²

rate had the most

favorable impact on

growth and saponin

accumulation.[6][7]

[6][7]

Strawberry 25 kg/667 m²

Used to study the

effects on bacterial

and fungal diversity in

continuously cropped

soil.[8]

[8]

Tomato
25 g a.i. m⁻² (+ 10 g

1,3-D)

A reduced rate

combination that

effectively controlled

Meloidogyne spp.,

Fusarium spp., and

Phytophthora spp.[9]

[9]

Ginger 80 g/m²

Exhibited results

similar to methyl

bromide treatment for

controlling bacterial

wilt.[10]

[10]

Forest Tree Nurseries 250 and 500 lbs/acre

Fall application at 500

lbs/acre resulted in

slightly greater

seedling density than

methyl bromide.[11]

[11]

Broomrape (P. mutelii) 112.8–338.4 kg/ha

Achieved >90%

reduction in seed

viability at all tested

rates in container

experiments.[12]

[12]
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Root-knot nematode

(M. incognita)

7.5, 10, and 20 mg/kg

soil

Pre-treatment

enhanced the

biocontrol efficacy of

Purpureocillium

lilacinum.[13]

[13]

Table 2: Efficacy of Dazomet Fumigation on Pathogens and Crop Yield

Target Pathogen /
Parameter

Efficacy / Result Dazomet Rate Reference

American Ginseng

Root Rot

69.39% reduction in

disease incidence
274.5 kg/ha [6][7]

Ginger Root-knot

Nematodes

Inhibited for up to 12

weeks
274.5 kg/ha [6][7]

Ginger Yield 37.37% increase 274.5 kg/ha [6][7]

Panax notoginseng

Yield
2.83–3.81X increase 35-45 kg/666.7 m² [6]

Fusarium spp. (in soil)
70 - 85% reduction in

relative abundance
35-45 kg/666.7 m² [6][7]

Ilyonectria spp. (in

soil)

61 - 100% reduction in

relative abundance
35-45 kg/666.7 m² [6][7]

Meloidogyne spp. (in

soil)

>94% reduction in

population
25 g/m² (+ 1,3-D) [9]

Codonopsis pilosula

Root Rot

61.3% reduction in

incidence
Not specified [12]

Codonopsis pilosula

Yield
23.9% increase Not specified [12]

Strawberry Yield 4.32% increase Not specified [6][7]
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This section outlines a comprehensive protocol for Dazomet soil fumigation in a research

context. It is crucial to develop a site-specific Fumigation Management Plan (FMP) before

beginning any work.[14]

Key Factors Influencing Efficacy
Soil Preparation: The treatment area must be in seedbed condition with a fine tilth and free of

clods to ensure uniform fumigant distribution.[4] Tilling to a depth of 20-30 cm is

recommended.[4]

Soil Moisture: This is critical for the conversion of Dazomet to MITC.[15] The optimal soil

moisture is 60-70% of the water-holding capacity.[4]

Soil Temperature: The ideal temperature range for Dazomet activation is between 10°C and

25°C.[4] Temperatures above 25°C can cause the MITC gas to be released too quickly,

potentially reducing efficacy.[4]

Particle Size: The degradation rate of Dazomet is influenced by its particle size. A range of

100 to 300 µm is recommended for optimal MITC concentration and release.[5]

Experimental Workflow Diagram
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Caption: A phased workflow for Dazomet soil fumigation in research trials.

Protocol Steps
Phase 1: Pre-Fumigation Planning and Site Preparation
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Fumigation Management Plan (FMP): Develop a written, site-specific FMP. This plan is

mandatory and must outline site conditions, buffer zones, emergency procedures, and

posting plans.[14]

Soil Tillage: Cultivate the soil to a depth of 20-30 cm to break up clods and remove plant

debris. The soil should have a fine, uniform tilth.[4]

Moisture Adjustment: If necessary, irrigate the plot 8-14 days before application to achieve

60-70% of the soil's water-holding capacity.[4] This ensures pathogens are in a susceptible

state and facilitates Dazomet's decomposition.[15]

Temperature Check: Measure soil temperature at the intended incorporation depth. Proceed

only if the temperature is within the optimal range (10-25°C).[4]

Phase 2: Fumigant Application and Sealing

Personal Protective Equipment (PPE): All handlers must wear appropriate PPE, including

chemical-resistant gloves, coveralls, safety glasses, and a respirator with an organic vapor

cartridge.[14][16]

Application: Using calibrated equipment (or by hand for small plots, wearing gloves), spread

the Dazomet granules evenly over the soil surface at the predetermined rate.[4]

Incorporation: Immediately after application, incorporate the granules into the soil to the

desired depth (e.g., 20 cm) using a rototiller.[4] Thorough and immediate mixing is critical to

prevent premature gas loss.

Sealing: Immediately after incorporation, seal the soil surface by compacting it with a roller

and/or covering it with a gas-impermeable tarp (e.g., polyethylene film) to contain the MITC

gas.[4]

Phase 3: Fumigation and Aeration

Fumigation Period: Keep the soil sealed for the duration specified by the research protocol.

This can range from 7 to 35 days, depending on the target pests and soil conditions.[7][8]
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Buffer Zone Management: Maintain and monitor the established buffer zone for at least 48

hours after the application begins.[1] Post warning signs at all points of entry.[1]

Tarp Removal and Aeration: After the fumigation period, carefully remove the tarp. Aerate the

soil by tilling it to allow the residual fumigant to dissipate.[4] Allow the soil to aerate for a

waiting period of 2-4 weeks before planting.[4]

Phase 4: Post-Fumigation Safety Assessment

Germination Bioassay: Before planting the primary crop, it is essential to confirm that

phytotoxic residues are no longer present.

Collect a soil sample from the treated plot and place it in a sealed glass jar.

Collect a control soil sample from an untreated area and place it in a separate jar.

Sprinkle a small number of sensitive, fast-germinating seeds (e.g., cress or lettuce) onto

the soil surface in both jars.

Moisten the soil, seal the jars, and keep them in a warm, light place.

If the seeds in the treated soil jar fail to germinate or show stunted growth compared to the

control jar, the soil requires further aeration before planting.

Safety and Handling Protocol
Dazomet and its breakdown product MITC are hazardous.[1] Strict adherence to safety

protocols is non-negotiable.

Hazard Communication: Dazomet is harmful if swallowed and causes serious eye, skin, and

respiratory irritation.[16]

Personal Protective Equipment (PPE): Always wear the specified PPE, including respirators,

when handling Dazomet granules or during application.[14]

Fumigation Management Plan (FMP): The FMP is the central document for ensuring a safe

application. It integrates all safety aspects of the fumigation process.
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Emergency Procedures: In case of exposure, immediately move to fresh air. For skin

contact, wash thoroughly with soap and water. For eye contact, flush with large amounts of

water.[17] Have emergency contact information and the Safety Data Sheet (SDS) readily

available.

Storage: Store Dazomet in a cool, dry, well-ventilated, and locked location, separated from

acids, food, and animal feed.[16][18] It is sensitive to moisture and temperatures above

50°C.[1]
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Site Characteristics
(Soil type, block size)
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Caption: Core components of a site-specific Fumigation Management Plan (FMP).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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